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Compound of Interest

Compound Name: 3-Octyn-1-ol

Cat. No.: B076992 Get Quote

Essential Safety and Handling Guide for 3-
Octyn-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Octyn-1-ol, ensuring the well-being of laboratory personnel and adherence to safety

standards. Procedural, step-by-step guidance is offered to directly address operational

questions concerning personal protective equipment, handling, and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Octyn-1-ol is a chemical that requires careful handling due to its potential hazards. It is

known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2] It

is also classified as a combustible liquid. Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166,

or chemical safety goggles.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use and

disposed of properly after.[1][3]

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use a respirator with a type

ABEK (EN14387) filter or

equivalent.[4]

Necessary when working in

poorly ventilated areas or

when vapor/mist

concentrations are high to

prevent respiratory tract

irritation.[1][2]

Body Protection
Lab coat or impervious

clothing.[1]

Protects against accidental

skin contact and contamination

of personal clothing.

Chemical and Physical Properties
Understanding the physical and chemical properties of 3-Octyn-1-ol is crucial for safe handling

and storage.
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Property Value

CAS Number 14916-80-4[1]

Molecular Formula C₈H₁₄O[2]

Molecular Weight 126.20 g/mol [2]

Appearance Clear, colorless to pale yellow liquid.[5][6]

Density 0.880 g/mL at 25 °C[4][7]

Boiling Point 86-88 °C at 9 mmHg[7]

Flash Point >230°F (>110°C)[7]

Solubility Soluble in water.[7]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][8]

Avoid breathing vapors or mist.[1]

Prevent contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[8] No smoking.

Use only non-sparking tools.[9]

Ground/bond container and receiving equipment to prevent static discharge.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[1][8]
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Keep containers tightly closed when not in use.[1][8]

Store away from incompatible materials such as strong oxidizing agents and acid

anhydrides.[8]

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1][8]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1]

Spill and Disposal Plan
Proper management of spills and waste is essential for laboratory and environmental safety.

Spill Response:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[8][9]
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Contain Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial

sorbent to contain the spill.[1][5]

Collect Waste: Wearing appropriate PPE, use non-sparking tools to collect the absorbed

material and place it into a sealed, labeled container for hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

3-Octyn-1-ol must be disposed of as hazardous waste.[1] Do not dispose of it down the

drain.[1]

Liquid Waste: Collect in a designated, properly labeled, and sealed container for hazardous

chemical waste.[3]

Solid Waste: Contaminated items such as gloves, absorbent paper, and pipette tips must be

collected in a designated container for solid hazardous waste.[3]

Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., ethanol or

acetone). The rinsate must be collected and disposed of as liquid hazardous waste.[3]

Procedural Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Octyn-1-ol.
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Workflow for Safe Handling and Disposal of 3-Octyn-1-ol
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Caption: A logical workflow for the safe handling and disposal of 3-Octyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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